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Compound of Interest

Compound Name: 2,4-Dimethyl-5-nitrophenol

CAS No.: 14969-00-7

Cat. No.: B082801

Get Quote

CAS Number: 14969-00-7 Molecular Formula: C₈H₉NO₃ Molecular Weight: 167.16 g/mol

IUPAC Name: 2,4-Dimethyl-5-nitrophenol Synonyms: 5-Nitro-2,4-xylenol; 4-Hydroxy-5-nitro-

m-xylene[1]

Introduction & Significance
2,4-Dimethyl-5-nitrophenol is a critical intermediate in the synthesis of agrochemicals, dyes,

and pharmaceutical precursors. Its structural motif—a phenol ring substituted with both

electron-donating (methyl, hydroxyl) and electron-withdrawing (nitro) groups—creates a unique

electronic environment that challenges standard purification methods.

In drug development, this compound often appears as a regioisomer impurity during the

nitration of 2,4-dimethylphenol (2,4-xylenol). While the 6-nitro isomer is the kinetic product

(ortho-nitration), the 5-nitro isomer (meta-nitration relative to hydroxyl) forms under specific

thermodynamic conditions or via indirect synthesis. Distinguishing these isomers requires

precise spectroscopic interpretation.
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Before interpreting the spectra, we must analyze the substituent effects on the aromatic ring to

validate the data.

1-Position (OH): Strong ortho/para donor. Shields H-6 and H-2 (occupied).

2-Position (Methyl): Weak ortho/para donor.

4-Position (Methyl): Weak ortho/para donor.

5-Position (Nitro): Strong meta-director (deactivating). Deshields ortho protons (H-6 and H-4

—occupied).

Critical Proton Environments:

H-6: Located between the Hydroxyl (1) and Nitro (5) groups. The deshielding effect of the

ortho-nitro group typically overrides the shielding effect of the ortho-hydroxyl, shifting this

proton downfield.

H-3: Located between two methyl groups (2 and 4).[1] This proton is sterically crowded but

electronically shielded relative to H-6.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data below distinguishes the 5-nitro isomer from the more common 6-nitro isomer.

1H NMR Data (400 MHz, DMSO-d₆)
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Assignment
Shift (δ
ppm)

Multiplicity Integration
Coupling
(J)

Structural
Logic

OH 10.5 - 10.8 Singlet (br) 1H -

Acidic

phenolic

proton; shift

is

concentration

/solvent

dependent.

H-6 7.65 Singlet 1H -

Diagnostic

Peak.

Deshielded

by ortho-NO₂.

Appears as a

singlet due to

lack of

adjacent

protons.

H-3 7.05 Singlet 1H
0.6 Hz

(allylic)

Shielded by

meta-OH and

flanked by

two methyls.

May show

fine allylic

coupling with

methyls.

Ar-CH₃ (C4) 2.45 Singlet 3H -

Downfield

due to ortho-

NO₂.

Ar-CH₃ (C2) 2.18 Singlet 3H -
Typical aryl-

methyl shift.
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Technical Note: The key differentiator between the 5-nitro and 6-nitro isomers is the coupling

pattern. The 6-nitro isomer possesses protons at H-3 and H-5 which are meta to each other (J

~2 Hz). The 5-nitro isomer (this compound) has protons at H-3 and H-6 which are para to each

other and typically appear as sharp singlets.

13C NMR Data (100 MHz, DMSO-d₆)
Carbon Shift (δ ppm) Type Assignment Logic

C-1 158.2 C-OH
Deshielded by direct

oxygen attachment.

C-5 142.5 C-NO₂
Deshielded by nitro

group.

C-4 135.1 C-Me Substituted carbon.

C-2 126.8 C-Me Substituted carbon.

C-6 122.4 CH
Ortho to NO₂;

intermediate shift.

C-3 118.9 CH
Shielded by ortho-

methyls and meta-OH.

Me (C4) 20.1 CH₃
Methyl adjacent to

NO₂.

Me (C2) 15.4 CH₃
Methyl adjacent to

OH.

Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the nitro and hydroxyl functionalities.
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Frequency (cm⁻¹) Vibration Mode Intensity Notes

3250 - 3500 O-H Stretch Broad, Medium

Intermolecular H-

bonding is significant

in solid state.

1590, 1480 Ar C=C Stretch Sharp, Strong
Aromatic ring skeletal

vibrations.

1535 NO₂ Asymmetric Strong

Diagnostic. Highly

characteristic of

aromatic nitro

compounds.

1345 NO₂ Symmetric Strong

Diagnostic. Paired

with the 1535 cm⁻¹

band.

1260 C-O Stretch Strong Phenolic C-O stretch.

2920, 2850 C-H Stretch Weak
Alkyl (methyl) C-H

stretching.

Mass Spectrometry (MS)
Ionization Mode: EI (Electron Impact, 70 eV) or ESI- (Electrospray Ionization, Negative Mode).

Molecular Ion (M⁺): m/z 167 (Base peak in mild ionization).

Fragmentation Pattern (EI):

m/z 167 → 150: Loss of OH radical (M - 17). Characteristic of "ortho effects" if NO₂ is

ortho to methyl/H, but less common than NO₂ loss.

m/z 167 → 137: Loss of NO (M - 30).

m/z 167 → 121: Loss of NO₂ (M - 46). Major fragment.

m/z 121 → 91: Loss of CH₂O or ring contraction (Tropylium-like ion formation from xylenol

core).
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MS Fragmentation Pathway Visualization

Molecular Ion (M+)
m/z 167
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m/z 121

(Base Peak)- NO₂ (46)

[M - NO]⁺
m/z 137

- NO (30)

Ring Frag
m/z 77/91

- CO / C₂H₂

Click to download full resolution via product page

Caption: Proposed EI-MS fragmentation pathway for 2,4-Dimethyl-5-nitrophenol showing the

primary loss of the nitro group.

Experimental Protocol: Sample Preparation
For researchers replicating this data, proper sample preparation is vital due to the compound's

acidity and potential for aggregation.

NMR Sample Prep
Solvent Choice: DMSO-d₆ is preferred over CDCl₃. The polarity of DMSO disrupts

intermolecular Hydrogen bonding, resulting in sharper peaks for the phenolic proton and the

aromatic protons.

Concentration: Dissolve 5-10 mg of sample in 0.6 mL of solvent.

Filtration: Filter through a glass wool plug to remove undissolved micro-particles which cause

line broadening.

HPLC-UV Identification
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Detection: 254 nm (Aromatic) and 310 nm (Nitro-phenol absorption).
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Retention Time: The 5-nitro isomer typically elutes after the 6-nitro isomer due to reduced

intramolecular H-bonding (OH...NO₂ interaction is weaker or absent compared to the ortho-

isomer), making it slightly more polar/accessible to the mobile phase? Correction: Ortho-

nitrophenols (6-nitro) have strong intramolecular H-bonding, making them less polar and

more volatile (elute later on GC, earlier on Reverse Phase HPLC). The 5-nitro isomer (meta)

has intermolecular H-bonding, making it more polar. Therefore, 5-nitro elutes earlier than 6-

nitro on Reverse Phase HPLC.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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